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Compound of Interest

Compound Name: 2-Methyl-2-phenylsuccinic-d5 Acid

CAS No.: 1330180-12-5

Cat. No.: B588848

Get Quote

As a Senior Application Scientist, I have designed this protocol to ensure that your laboratory

not only complies with stringent safety regulations but also protects the costly isotopic integrity

of your analytical standards.

2-Methyl-2-phenylsuccinic-d5 Acid (CAS 1330180-12-5) is a highly purified, stable isotope-

labeled biochemical utilized primarily as an internal standard in mass spectrometry (MS) and

nuclear magnetic resonance (NMR) spectroscopy[1]. It serves as a critical reference standard

for quantifying impurities related to convulsant and anticonvulsant active pharmaceutical

ingredients (APIs), such as methsuximide[2][3][4]. Because it is a deuterated analog of a

pharmacologically relevant impurity, handling it requires strict procedural control to protect the

operator from chemical hazards and to prevent isotopic degradation (H/D exchange) of the

compound itself[5][6].

Chemical Profile & Hazard Causality
Understanding why a chemical is hazardous is the first step in building a self-validating safety

culture. 2-Methyl-2-phenylsuccinic-d5 Acid is an alpha,omega-dicarboxylic acid derivative[4].
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Chemical Hazards: The acidic carboxyl groups present localized irritation risks. Exposure

can cause skin irritation (H315), eye irritation (H319), and specific target organ toxicity

affecting the respiratory tract (H335) upon contact with mucous membranes[7].

Isotopic Integrity: Beyond human safety, the compound itself is "at risk." Exposure to

atmospheric moisture can lead to proton exchange, reducing the isotopic enrichment (≥ 98

atom % D) required for precise MS/NMR calibration[5][6].

Table 1: Physicochemical & Hazard Summary
Parameter Value Causality / Impact

CAS Number

1330180-12-5

(Deuterated)34862-03-8

(Unlabeled)

Identifies the specific

isotopologue for procurement

and safety tracking[1][3][7].

Molecular Formula C11H7D5O4

The presence of 5 deuterium

atoms requires strict moisture

control to prevent H/D

exchange[1][3].

Molecular Weight 213.24 g/mol

Critical for accurate molarity

calculations in quantitative

NMR/MS[1][3].

Hazard Classification
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3

The acidic carboxyl groups

cause localized irritation to

mucous membranes and

skin[7].

Storage Conditions 2–8 °C, Dry, Dark

Prevents thermal degradation

and preserves isotopic

enrichment[5].

Personal Protective Equipment (PPE) Matrix
Standard lab PPE is insufficient for handling high-value API impurity standards. The following

matrix details the required equipment and the scientific causality behind each choice[8][9].
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Table 2: PPE Matrix for Handling Deuterated Standards
PPE Category Specification Operational Causality

Eye Protection
ANSI Z87.1 Chemical Splash

Goggles

Prevents micro-dust

aerosolization from contacting

ocular mucosa during the

transfer of dry powders.

Hand Protection Double-layered Nitrile Gloves

Nitrile provides excellent

resistance against organic

solvents (e.g., methanol,

acetonitrile) used in LC-MS

prep. Double gloving prevents

isotopic cross-

contamination[8].

Body Protection Anti-static Tyvek Lab Coat

Prevents static charge buildup,

which causes fine crystalline

dicarboxylic acid powders to

aerosolize or cling to

surfaces[8].

Respiratory
N95/P100 Particulate

Respirator

Mitigates inhalation of irritating

dust particles (H335) if the

compound must be handled

outside a closed HEPA

isolator[8].

Operational Workflows: Handling & Solution
Preparation
To maintain trustworthiness in your analytical results, every protocol must be a self-validating

system. The following methodology ensures that any failure in the procedure immediately alerts

the operator before catastrophic contamination occurs.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.pharmasop.in/api-manufacturing-sop-for-sampling-of-toxic-and-potent-compounds-v-2-0/
https://www.pharmasop.in/api-manufacturing-sop-for-sampling-of-toxic-and-potent-compounds-v-2-0/
https://www.pharmasop.in/api-manufacturing-sop-for-sampling-of-toxic-and-potent-compounds-v-2-0/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Storage
(Cool, Dry, Dark)

2. PPE Donning
(Double Nitrile, N95)

3. Weighing
(Anti-Static, HEPA)

4. Dissolution
(Anhydrous Solvents)

5. Analysis
(LC-MS / NMR)

Click to download full resolution via product page

Operational workflow for handling 2-Methyl-2-phenylsuccinic-d5 Acid.

Step-by-Step Methodology:
Environmental Preparation: Ensure the workspace is a negative-pressure HEPA-filtered

isolator or Class II Type B2 biological safety cabinet. This prevents both operator inhalation

and atmospheric moisture from causing H/D exchange in the deuterated standard[5][8].

Equipment Grounding: Utilize anti-static mats and ground all analytical balances.

Dicarboxylic acid powders can accumulate static charge, leading to aerosolization and

inaccurate weighing[8].

Tool Selection: Use only PTFE-coated or grounded stainless-steel spatulas. Avoid plastic

tools.

Self-Validation Check: If the powder visibly clings to the spatula or weigh boat walls, static

is present. Halt operations, re-ground the equipment, and use an anti-static gun before

proceeding.

Weighing Procedure: Tare the anti-static weigh boat. Carefully transfer the required mass

(typically 1-5 mg for analytical standards) using smooth, deliberate motions to avoid dust

generation.

Solvent Reconstitution: Immediately cap the stock vial. Transfer the weighed solid to a

volumetric flask and reconstitute using anhydrous, LC-MS grade, or fully deuterated solvents

to preserve isotopic integrity[5][6].

Decontamination: Post-weighing, wipe the balance and spatulas with a lint-free cloth

dampened with 70% Isopropyl Alcohol (IPA) to remove any micro-residues[8].

Spill Response & Disposal Plans
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A spill involving an API impurity standard requires immediate, calculated action to prevent

cross-contamination of the laboratory environment.

Spill Detected

Assess Spill Volume

Minor (< 50mg)
Powder Spill

Major (> 50mg)
or Solution Spill

Damp Wipe (70% IPA)
No Dry Sweeping

Evacuate Area
Don PAPR

Incineration /
HazMat Disposal
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Logical decision tree for spill response and decontamination.

Step-by-Step Mitigation & Disposal:
Immediate Isolation: Halt all operations. If the spill exceeds 50 mg or occurs outside an

isolator, evacuate the immediate area and don a Powered Air Purifying Respirator (PAPR)

before returning[8].

Containment: Do not dry sweep, as this aerosolizes the irritating powder and spreads

contamination.

Neutralization & Cleanup: Gently cover the spill with absorbent pads dampened with 70%

IPA or a mild alkaline solution (to neutralize the dicarboxylic acid). Carefully wipe inward from

the edges to the center.

Secondary Cleaning: Wash the affected surface with an alkaline detergent, followed by a

final wipe with distilled water and IPA[8].

Self-Validation Check: After wiping the spill area, swab the surface with a pH indicator

strip. A neutral pH confirms the complete removal of the acidic residue.

Waste Segregation: Place all contaminated wipes, PPE, and broken glass into a designated,

clearly labeled "Hazardous Chemical Waste - Deuterated API Impurity" container.

Final Disposal: Route the sealed waste containers for high-temperature incineration

according to institutional and environmental guidelines for toxic pharmaceutical impurities[6]

[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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